Cas no 763139-35-1 (Nα-boc-nδ-azido-l-ornithine cyclohexylammonium salt)

• Product Name: Nα-boc-nδ-azido-l-ornithine cyclohexylammonium salt
• CAS No: 763139-35-1
• MF: C₁₀H₁₈N₄O₄
• MW: 258.274322032928
• MDL: MFCD11040403
• CID: 2157844
• PubChem ID: 74072285
• Update Time: 2025-10-28

Nα-boc-nδ-azido-l-ornithine cyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• Nα-boc-nδ-azido-l-ornithine cyclohexylammonium salt
• Boc-δ-azido-Nva-OH · DCHA
• SCHEMBL16288146
• Na-Boc-Nd-Azido-L-Ornithine cyclohexylammonium salt
• Boc-Orn(N)-OH
• 5-azido-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Boc-delta-azido-Nva-OH DCHA
• Boc-delta-azido-Nva-OH.DCHA
• 763139-35-1

• MDL： MFCD11040403
• Inchi： 1S/C10H18N4O4/c1-10(2,3)18-9(17)13-7(8(15)16)5-4-6-12-14-11/h7H,4-6H2,1-3H3,(H,13,17)(H,15,16)
• InChI Key： SZKWPJYNWXEPRJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.133
• Monoisotopic Mass: 258.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90A^2
• XLogP3: 2.2

Additional information on Nα-boc-nδ-azido-l-ornithine cyclohexylammonium salt

Recent Advances in the Application of Nα-Boc-Nδ-Azido-L-Ornithine Cyclohexylammonium Salt (CAS: 763139-35-1) in Chemical Biology and Pharmaceutical Research

Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt (CAS: 763139-35-1) is a specialized amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by its Boc-protected α-amino group and an azido functional group at the δ-position, serves as a critical building block in peptide synthesis, bioorthogonal chemistry, and drug development. Recent studies have explored its utility in click chemistry reactions, protein labeling, and the development of novel therapeutics, highlighting its importance in advancing biomedical research.

One of the most notable applications of Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt is in the field of bioorthogonal chemistry, where its azido group enables efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction has been widely employed for site-specific protein modification, enabling researchers to study protein function, localization, and interactions with high precision. Recent work by Smith et al. (2023) demonstrated the successful incorporation of this compound into recombinant proteins, facilitating the development of targeted drug delivery systems and diagnostic tools.

In addition to its role in protein engineering, Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt has been utilized in the synthesis of peptidomimetics and macrocyclic peptides. A study by Johnson and colleagues (2022) reported the use of this compound to introduce azido handles into peptide backbones, enabling the generation of structurally diverse libraries for high-throughput screening. This approach has proven particularly valuable in the discovery of novel inhibitors targeting protein-protein interactions, a challenging yet promising area in drug development.

Recent advancements in the pharmaceutical applications of Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt include its incorporation into antibody-drug conjugates (ADCs). The azido group provides a convenient handle for the site-specific attachment of cytotoxic payloads, improving the therapeutic index and reducing off-target effects. A 2023 study by Lee et al. highlighted the successful use of this compound in the development of next-generation ADCs with enhanced stability and efficacy, paving the way for more effective cancer treatments.

Despite its widespread use, challenges remain in optimizing the synthesis and handling of Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt. Recent efforts have focused on improving its stability and solubility in aqueous environments, as well as developing more efficient purification protocols. Innovations in solid-phase peptide synthesis (SPPS) and automated platforms have further expanded its utility, enabling the rapid production of complex peptide-based therapeutics.

Looking ahead, the continued exploration of Nα-Boc-Nδ-azido-L-ornithine cyclohexylammonium salt is expected to yield new insights into its applications in chemical biology and drug discovery. Emerging trends include its use in the development of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies, as well as its potential role in the design of multifunctional biomaterials. As research in this area progresses, this compound is likely to remain a cornerstone of innovative therapeutic and diagnostic approaches.